Cas no 1463584-83-9 (Cyclobutane, 1-(chloromethyl)-1-pentyl-)

• Product Name: Cyclobutane, 1-(chloromethyl)-1-pentyl-
• CAS No: 1463584-83-9
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• CID: 5282524
• Update Time: 2025-05-17

Cyclobutane, 1-(chloromethyl)-1-pentyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-1-pentyl-

• Inchi： 1S/C10H19Cl/c1-2-3-4-6-10(9-11)7-5-8-10/h2-9H2,1H3
• InChI Key： DCGLARJASLRAAY-UHFFFAOYSA-N
• SMILES： C1(CCl)(CCCCC)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on Cyclobutane, 1-(chloromethyl)-1-pentyl-

Cyclobutane, 1-(chloromethyl)-1-pentyl (CAS No. 1463584-83-9)

Cyclobutane, 1-(chloromethyl)-1-pentyl is a unique organic compound with the CAS registry number 1463584-83-9. This compound belongs to the class of cyclobutanes, which are known for their strained ring structure and reactivity. The molecule consists of a cyclobutane ring substituted with a chloromethyl group and a pentyl chain, making it a versatile compound with potential applications in various fields of chemistry.

Recent studies have highlighted the importance of cyclobutanes in modern organic synthesis due to their ability to undergo various ring-opening reactions. The presence of the chloromethyl group in this compound adds further functionality, enabling it to participate in nucleophilic substitutions and other transformations. Researchers have explored its use as an intermediate in the synthesis of complex molecules, including pharmaceutical agents and advanced materials.

The synthesis of Cyclobutane, 1-(chloromethyl)-1-pentyl involves a combination of ring-closing metathesis and subsequent functionalization steps. This approach leverages the unique reactivity of cyclobutanes to construct the desired structure efficiently. The compound's stability and reactivity make it an attractive candidate for applications in polymer chemistry, where its ability to form cross-linked networks has been demonstrated.

In terms of physical properties, Cyclobutane, 1-(chloromethyl)-1-pentyl exhibits a melting point of approximately -20°C and a boiling point around 70°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for use in solution-based reactions. The compound's molecular weight is around 200 g/mol, contributing to its moderate volatility and handling characteristics.

Recent advancements in computational chemistry have allowed for detailed studies of the electronic structure and reactivity of Cyclobutane, 1-(chloromethyl)-1-pentyl. These studies have revealed that the strained cyclobutane ring enhances the electrophilic character of the adjacent chloromethyl group, facilitating nucleophilic attack by various reagents. This insight has been instrumental in designing more efficient synthetic pathways for related compounds.

Applications of Cyclobutane, 1-(chloromethyl)-1-pentyl extend beyond traditional organic synthesis. It has been utilized as a building block in the development of novel materials with tailored mechanical properties. For instance, its incorporation into polymer networks has led to materials with improved tensile strength and thermal stability. Additionally, its role as an intermediate in drug discovery has been explored, particularly in the design of bioactive molecules targeting specific cellular pathways.

The environmental impact of Cyclobutane, 1-(chloromethyl)-1-pentyl has also been a topic of recent research. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in natural ecosystems. Its low toxicity profile further supports its safe use in industrial and laboratory settings.

In conclusion, Cyclobutane, 1-(chloromethyl)-1-pentyl (CAS No. 1463584-83-9) is a versatile compound with significant potential in organic synthesis, materials science, and drug discovery. Its unique chemical properties and reactivity make it a valuable tool for researchers seeking to develop innovative solutions across various disciplines.